Cas no 22879-79-4 (VITAMIN H)

• Product Name: VITAMIN H
• CAS No: 22879-79-4
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 825348
• PubChem ID: 253
• Update Time: 2025-04-19

VITAMIN H Chemical and Physical Properties

Names and Identifiers

• VITAMIN H
• D-BIOTIN
• SMR000135188
• HMS500P13
• 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-4-yl)-pentanoic acid
• BRD-A36603537-001-12-3
• 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid, cis-(+)- #
• Spectrum_000225
• DB-113456
• HMS2092H08
• component of Deca-Vi-Sol (Salt/Mix)
• AKOS000121079
• 57378-70-8
• 1H-Thieno[3, hexahydro-2-oxo-, [3aS-(3a.alpha.,4.beta.,6a.alpha.)]-
• DivK1c_000311
• SBI-0051929.P002
• KBioSS_000705
• NSC758208
• Spectrum5_001139
• SR-01000665783-3
• DTXSID00859030
• IDI1_000311
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, (3aR,4R,6aS)-rel-
• dl-Biotin
• SPECTRUM1503009
• Spectrum2_001510
• CHEMBL1527083
• component of Deca-Vi-Sol
• KBio3_001549
• NCGC00094984-01
• DS-14362
• EN300-23975
• 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoicacid
• NSC63865
• NCGC00094984-04
• SDCCGMLS-0066741.P001
• SY010836
• SR-01000665783-4
• NCGC00094984-02
• BRD-A36603537-001-07-3
• KBio2_003273
• KBio2_005841
• HMS1921P22
• NINDS_000311
• SR-01000665783
• BRD-A36603537-001-13-1
• KBioGR_001382
• MLS000530211
• (3aR,4R,6aS)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid
• 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-6-yl)-pentanoic acid, AldrichCPR
• AB00052453_12
• 22879-79-4
• BSPBio_002329
• 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
• SPBio_001559
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, [3as-(3a.alpha.,4.beta.,6a.alpha.)]-
• CCG-38885
• Q27166951
• AKOS016344011
• 5-(2-Oxo-hexahydro-thieno[3,4-d]imidazol-6-yl)-pentanoic acid
• SCHEMBL59420
• 1217850-77-5
• CHEBI:95156
• Pharmakon1600-01503009
• Spectrum3_000665
• MLS000736711
• ALBB-025845
• 5-{2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl}pentanoic acid
• KBio1_000311
• Spectrum4_001061
• SB67329
• KBio2_000705
• NSC-758208
• 22377-59-9
• NS00005403
• NCGC00094984-03
• (3aR,4S,6aS)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic acid

• Inchi： 1S/C10H16N2O3S/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)
• InChI Key： YBJHBAHKTGYVGT-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 231-233 °C(lit.)
• Solubility: H2O: 0.2 mg/mL Solubility increases with addition of 1 N NaOH.

VITAMIN H Security Information

• WGK Germany：1
• FLUKA BRAND F CODES：8
• RTECS：XJ9088200